Cas no 104750-61-0 (Ethyl 3-(o-tolyl)propanoate)

Ethyl 3-(o-tolyl)propanoate Properties

Names and Identifiers

• Ethyl 3-(o-tolyl)propanoate
• 3-O-TOLYL-PROPIONIC ACID ETHYL ESTER
• Benzenepropanoic acid,2-methyl-, ethyl ester
• 3-(o-tolyl)-propionic acid ethyl ester
• 3-o-Tolyl-propionsaeure-aethylester
• AGN-PC-00MVMD
• AK113885
• ethyl (o-tolyl)propanoate
• KB-252853
• o-Methylhydrocinnamatethylester
• ETHYL 3-(2-METHYLPHENYL)PROPANOATE
• DTXSID10542744
• 104750-61-0
• n-(2-chloroethyl)-n-(3,4-dichlorophenyl)urea
• E83944
• SCHEMBL13948404
• AKOS011650817
• MFCD07772954
• Ethyl3-(o-tolyl)propanoate
• Benzenepropanoic acid, 2-Methyl-, ethyl ester
• ethyl 3-(2-methylphenyl)propanoate
• +Expand

• InChIKey： UPWUNVDPYBAGNH-UHFFFAOYSA-N
• Inchi： 1S/C12H16O2/c1-3-14-12(13)9-8-11-7-5-4-6-10(11)2/h4-7H,3,8-9H2,1-2H3
• SMILES： O(CC)C(CCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 192.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 192.115029749g/mol
• Heavy Atom Count: 14
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.49070
• PSA: 26.3
• Refractive Index: 1.499
• Boiling Point: 268.9°C at 760 mmHg
• Flash Point: 109.1°C
• Density: 1.003